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Introduction
Q134R is a novel small chemical compound with neuroprotective properties, identified as an

inhibitor of the Nuclear Factor of Activated T-cells (NFAT) signaling pathway.[1][2][3] It has

shown promise in preclinical studies for its potential therapeutic effects in neurodegenerative

disorders, such as Alzheimer's disease.[1][2][3] Unlike some other compounds targeting this

pathway, Q134R suppresses NFAT signaling without directly inhibiting calcineurin activity.[1][2]

[3][4] This application note provides a detailed protocol for the oral administration of Q134R to

mice via gavage, a common and effective method for precise oral dosing in preclinical

research.[5]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the oral gavage of Q134R in

mice, based on established protocols and findings from preclinical studies.

Table 1: Recommended Gavage Needle Sizes for Mice
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Mouse Weight
(grams)

Gavage Needle
Gauge

Needle Length
(inches)

Ball Diameter (mm)

<14 24 1 1.25

15-20 22 1 - 1.5 1.25

20-25 20 1 - 2 2.25

25-30 18 1 - 2 2.25

30-35 18 2 - 3 2.25

Source: Adapted from Washington State University and Queen's University IACUC guidelines.

[6][7]

Table 2: Dosing Parameters for Q134R in Mice

Parameter Value Reference

Dosage 4 mg/kg [1][8]

Dosing Frequency Twice daily [1][8]

Maximum Dosing Volume
10 mL/kg (0.1 mL per 10g

body weight)
[6][9]

Vehicle

To be determined by the

researcher (e.g., water, saline,

or a specific formulation

vehicle)

Study Duration
Acute (≤ 7 days) to Chronic (≥

3 months)
[1][2][3]

Experimental Protocol: Oral Gavage of Q134R in
Mice
This protocol outlines the step-by-step procedure for the safe and effective oral administration

of Q134R to mice. It is crucial that this procedure is performed by trained personnel to minimize
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stress and potential harm to the animals.

Materials:

Q134R compound

Appropriate vehicle for dissolving or suspending Q134R

Sterile syringes (1 mL)

Appropriately sized gavage needles (see Table 1)

Scale for weighing mice

Permanent marker

Lubricant (e.g., sterile water or KY jelly)

Personal Protective Equipment (PPE): lab coat, gloves

Procedure:

Preparation of Dosing Solution:

Accurately weigh the required amount of Q134R.

Prepare the dosing solution by dissolving or suspending the Q134R in the chosen vehicle

to achieve the final desired concentration for a 4 mg/kg dose. Ensure the solution is

homogenous.

Animal Preparation and Handling:

Weigh the mouse to accurately calculate the dosing volume. The maximum recommended

volume is 10 mL/kg of the animal's body weight.[6][7]

Properly restrain the mouse by scruffing the loose skin over the shoulders using the thumb

and forefinger. This should be firm enough to immobilize the head but not constrict

breathing.[9][10]
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Measurement of Gavage Needle Insertion Depth:

Before the first gavage, measure the appropriate insertion depth by holding the gavage

needle alongside the mouse. The correct length is from the tip of the mouse's nose to the

last rib (xiphoid process).[6][10]

Mark this depth on the needle with a permanent marker to ensure consistent and safe

insertion.

Gavage Needle Insertion:

Lightly lubricate the tip of the gavage needle with sterile water or a similar lubricant.[9]

Hold the mouse in a vertical position, ensuring its head and body are in a straight line to

facilitate the passage of the needle into the esophagus.[9]

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.[7][9]

The needle should pass smoothly without resistance. The mouse may exhibit a swallowing

reflex. Do not force the needle. If resistance is met, withdraw the needle and attempt to

reinsert it.[7][9]

Administration of Q134R Solution:

Once the needle is inserted to the pre-marked depth, slowly and steadily depress the

syringe plunger to administer the Q134R solution.

Monitor the mouse for any signs of distress, such as coughing or choking. If this occurs,

immediately stop the administration and withdraw the needle.[9]

Post-Administration Monitoring:

After administration, gently remove the gavage needle along the same path of insertion.

Return the mouse to its cage and monitor it for at least 10-15 minutes to ensure there are

no immediate adverse reactions.[11]
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Continue to monitor the animal's general health and well-being throughout the study

period.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of Q134R and the

experimental workflow for its administration.

Caption: Proposed signaling pathway of Q134R.

Caption: Experimental workflow for oral gavage of Q134R in mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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